Cas no 32225-38-0 (L-Leucine,N-(triphenylmethyl)-)

L-Leucine,N-(triphenylmethyl)- structure
32225-38-0 structure
Product Name:L-Leucine,N-(triphenylmethyl)-
CAS No:32225-38-0
MF:C25H27NO2
MW:373.48738694191
CID:312699
PubChem ID:270298
Update Time:2025-04-19

L-Leucine,N-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,N-(triphenylmethyl)-
    • (L)-Trt-Leu-OH
    • AK-50139
    • ANW-59054
    • CTK8B7982
    • Diethylamine (S)-2-(tritylamino)propanoate
    • KB-251533
    • N-Trityl-L-alanin, Diaethylamin-Salz
    • N-trityl-L-alanine , diethylamine salt
    • N-Trityl-L-leucin
    • N-trityl-L-leucine
    • Trt-Ala*Et2NH
    • CBMicro_009461
    • SMSF0013429
    • CB12247
    • Cambridge id 6076226
    • NSC-112662
    • AKOS005378853
    • NCGC00341469-01
    • AB01332296-02
    • NSC112662
    • BIM-0009509.P001
    • 32225-38-0
    • Inchi: 1S/C25H27NO2/c1-19(2)18-23(24(27)28)26-25(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17,19,23,26H,18H2,1-2H3,(H,27,28)
    • InChI Key: UHUHDVGYLSYYGD-UHFFFAOYSA-N
    • SMILES: OC(C(CC(C)C)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 373.20431
  • Monoisotopic Mass: 373.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 5.45830
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